Cas no 687562-89-6 (2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 687562-89-6
• MF: C₁₉H₁₄ClFN₂OS₂
• MW: 404.908664226532
• CID: 5853787
• PubChem ID: 2155415
• Update Time: 2025-05-30

2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-((2-chlorobenzyl)thio)-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 2-[[(2-chlorophenyl)methyl]thio]-3-(4-fluorophenyl)-6,7-dihydro-
• 2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
• F0579-0598
• 687562-89-6
• 2-[(2-chlorophenyl)methylsulfanyl]-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• EU-0088962
• AKOS024585066

• Inchi： 1S/C19H14ClFN2OS2/c20-15-4-2-1-3-12(15)11-26-19-22-16-9-10-25-17(16)18(24)23(19)14-7-5-13(21)6-8-14/h1-8H,9-11H2
• InChI Key： NIBKAAMSYVSHTM-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2Cl)N(C2=CC=C(F)C=C2)C(=O)C2SCCC=2N=1

Computed Properties

• Exact Mass: 404.0220113g/mol
• Monoisotopic Mass: 404.0220113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 563.6±60.0 °C(Predicted)
• pka: -0.74±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one

Comprehensive Analysis of 2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 687562-89-6)

The compound 2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 687562-89-6) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique thieno[3,2-d]pyrimidin-4-one core, combined with 2-chlorophenyl and 4-fluorophenyl substituents, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery and precision medicine.

One of the most searched questions about this compound revolves around its synthetic pathways and biological activity. Recent studies suggest that the sulfanyl linkage in the molecule enhances its binding affinity to specific protein targets, a feature highly sought after in the development of small-molecule therapeutics. The presence of both chloro and fluoro substituents further modulates its electronic properties, influencing its pharmacokinetics and metabolic stability—a hot topic in modern medicinal chemistry.

From an industrial perspective, 687562-89-6 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring catalytic methods to produce this compound with minimal waste. Its thienopyrimidine scaffold is also being investigated for applications in organic electronics, particularly in the design of novel semiconductors—a field gaining traction due to the demand for flexible and wearable devices.

Analytical characterization of 2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its structural integrity and purity, critical for regulatory compliance in pharmaceutical applications. The compound’s solubility and stability under various conditions are also frequently studied, as these factors directly impact its formulation and delivery.

In the realm of computational chemistry, molecular docking simulations have revealed that the thieno[3,2-d]pyrimidin-4-one moiety interacts favorably with ATP-binding sites in kinases. This has spurred interest in its potential as a cancer therapeutic, especially given the rise of targeted therapies in oncology. Additionally, its fluorophenyl group is often highlighted in discussions about bioisosteric replacements, a strategy widely used to optimize drug candidates.

The safety profile of CAS No. 687562-89-6 is another area of active investigation. While not classified as hazardous, thorough toxicological studies are essential to ensure its suitability for human or veterinary use. Recent publications have focused on its metabolic pathways and potential drug-drug interactions, addressing common queries from the pharmaceutical community.

As the demand for specialty chemicals grows, 2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one stands out for its versatility. Whether in drug discovery, materials science, or agrochemical innovation, its multifaceted properties continue to inspire cutting-edge research. Future directions may include exploring its polypharmacology or derivatization to enhance its selectivity for specific biological targets.